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Compound of Interest

Compound Name: Furan-2-acetyl chloride
CAS No.: 2745-27-9
Cat. No.: B8778755
Get Quote
. J

Part 1: Executive Safety Assessment

Immediate Hazard Profile: Furan-2-acetyl chloride (CAS: 527-69-5) is not merely a corrosive;
it is a potent lachrymator and moisture-sensitive agent.

o The Lachrymator Threat: Unlike standard acids, the vapors from this compound will
incapacitate a researcher by inducing severe tearing and temporary blindness before a
chemical burn is felt. This increases the risk of secondary accidents (spills/drops) due to
vision loss.

e The Hydrolysis Trap: Upon contact with mucosal membranes (eyes, lungs) or ambient
humidity, it hydrolyzes rapidly to release Hydrogen Chloride (HCI) gas and Furoic acid.
Standard safety glasses are insufficient; they allow gas migration to the eyes.

Part 2: The PPE Matrix (Technical Specifications)

Do not rely on generic "acid resistant” gear. This compound permeates standard materials
rapidly, often aided by the solvents (e.g., Dichloromethane, THF) used in its synthesis.
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2.1 Glove Selection Protocol

Data based on permeation resistance to Acid Chlorides and common carrier solvents.

. . ) Operational
Glove Type Material Thickness Breakthrough Time
Context

MANDATORY for
] Laminate Film (Silver ) direct handling, spill
Primary (Inner) ) > 480 min
Shield/4H) cleanup, or prolonged

use.

Sacrificial layer.
Provides dexterity and
grip; protects the inner
Secondary (Outer) Nitrile (Disposable) 4-8 mil laminate glove from
tears. Change
immediately upon

splash.

Do NOT use. Rapid
Prohibited Latex / Thin Vinyl <5 min degradation and

permeation.

2.2 Respiratory & Eye Protection[1][2]

e Primary Engineering Control: All work must occur within a certified chemical fume hood with
the sash at the lowest working position.

» Eye Protection:Chemical Splash Goggles (indirect vented or non-vented) are required. Face
shields are recommended for transfers >100mL but must be worn over goggles, not instead
of them.

o Respiratory Backup: If work must occur outside a hood (e.g., emergency spill outside
containment), use a Full-Face Respirator with Acid Gas (AG) or Multi-Gas/Vapor cartridges.
P100 particulate filters are not effective against the vapors.

Part 3: Operational Workflow & Logic
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The following diagram illustrates the decision logic for PPE selection based on experimental
scale.

Start: Handling Furan-2-acetyl chloride

Assess Scale & Setup

Syringe/Septum Active Transfer

Small Scale (< 50 mL) Large Scale (> 50 mL)
Closed Transfer Open Pouring/Cannula

Enhanced Protocol:
1. Fume Hood (High Flow)
2. Face Shield + Goggles
3. Apron/Sleeve Guards
4. Staged Quench Bath

Standard Protocol:
1. Fume Hood (Sash Low)
2. Double Glove (Nitrile over Laminate)
3. Splash Goggles

Execution Phase
(Monitor for HCI Fumes)

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on experimental scale and exposure risk.
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3.1 Handling Protocol (Step-by-Step)

o Pre-Operational Check: Ensure all glassware is flame-dried or oven-dried. Moisture in the
flask will cause violent sputtering (HCI release).

e The "Trap" Setup: Connect the reaction vessel vent to a scrubbing trap containing 10%
NaOH or saturated Sodium Bicarbonate. This neutralizes the HCI generated during the
reaction, protecting the vacuum lines and the lab environment [1].

o Transfer Technique:
o Preferred: Cannula transfer or glass syringe with a locking tip (Luer-lock).

o Avoid: Open pouring. If pouring is necessary, pour away from the body and ensure the
receiving vessel is chilled.

Part 4: Decontamination & Disposal (The Quenching
System)

Crucial Warning: Never pour Furan-2-acetyl chloride directly into the drain or a waste
container. It must be chemically deactivated (quenched) first. The reaction with water is
exothermic (heat-releasing).

4.1 The "Controlled Quench" Method

This protocol creates a self-validating safety loop where the hazard is neutralized before it
leaves the hood.

 Dilution: Dilute the residual acid chloride in a non-reactive solvent (e.g., Toluene or
Dichloromethane) to act as a heat sink.

e Cooling: Place a flask of 10% Sodium Carbonate (alkaline) or ice water in an ice bath (<
5°C).

o Addition: Slowly add the diluted acid chloride TO the alkaline solution (dropwise). Never add
water to the acid chloride.
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» Validation: Test the pH of the mixture. It should be neutral (pH 7) or slightly basic. If acidic,

add more base.

o Disposal: Once stable and neutral, separate the organic layer (if applicable) and dispose of

as halogenated organic waste.

A q 5 Dilute with Toluene/DCM
Residual Acid Chloride ; Dispose as Halogenated Waste
(Heat Sink)
pH 7-9
T
Add Waste TO Base >
Prepare Ice/Base Bath (Dropwise, <10°C) @ pH <7
(NaOH or NaHCO3)

Add More Base

Click to download full resolution via product page

Figure 2: Step-by-step quenching workflow to safely neutralize reactive acid chlorides.

Part 5: Emergency Response

Skin Contact: Immediate flush with water for 15 minutes. Do not wait for neutralization
agents.[3] The volume of water is critical to dissipate the heat of hydrolysis [2].

Eye Contact: Force eyelids open and flush with saline or water for 15 minutes. Seek
immediate ophthalmological attention—Ilachrymators can cause corneal damage.

Spill (Outside Hood): Evacuate the area. Do not attempt cleanup without a full-face
respirator. Absorb with dry sand or vermiculite (do NOT use combustible materials like
sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. vigon.com [vigon.com]

e 2. lobachemie.com [lobachemie.com]

¢ 3. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
e 4, fishersci.com [fishersci.com]

e 5. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide:
Furan-2-acetyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8778755/docs#personal-protective-equipment-
handling-guide-furan-2-acetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8778755?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vigon.com/product/acetyl-2-furan-natural/?doc=MSDS/511509_vigon_sds_us_english.pdf&namee=Acetyl2FuranNaturalSDS
https://www.lobachemie.com/lab-chemical-msds/MSDS-2furoyl-chloride-CASNO-527-69-3893L-EN.aspx
https://www.yufenggp.com/news/how-to-quench-acid-chlorides-5-key-methods-for-safe-handling.html
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_A_Step_by_Step_Guide_to_Aminolysis_of_Acyl_Chlorides_for_Amide_Synthesis.pdf
https://www.benchchem.com/product/b8778755/docs#personal-protective-equipment-handling-guide-furan-2-acetyl-chloride
https://www.benchchem.com/product/b8778755/docs#personal-protective-equipment-handling-guide-furan-2-acetyl-chloride
https://www.benchchem.com/product/b8778755/docs#personal-protective-equipment-handling-guide-furan-2-acetyl-chloride
https://www.benchchem.com/product/b8778755/docs#personal-protective-equipment-handling-guide-furan-2-acetyl-chloride
https://www.benchchem.com/product/b8778755?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8778755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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